Cas no 886498-64-2 (2-(3-Fluorophenylamino)-thiazole-4-carboxylic acid ethyl ester)

• Product Name: 2-(3-Fluorophenylamino)-thiazole-4-carboxylic acid ethyl ester
• CAS No: 886498-64-2
• MF: C₁₂H₁₁FN₂O₂S
• MW: 266.291344881058
• MDL: MFCD07368987
• CID: 4788841
• PubChem ID: 2769678
• Update Time: 2026-02-27

2-(3-Fluorophenylamino)-thiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((3-fluorophenyl)amino)thiazole-4-carboxylate
• ethyl 2-(3-fluoroanilino)-1,3-thiazole-4-carboxylate
• Ethyl 2-(3-Fluoro-phenylamino)-thiazole-4-carboxylate
• ethyl 2-(3-fluorophenylamino)thiazole-4-carboxylate
• 2-(3-Fluorophenylamino)-thiazole-4-carboxylic acid ethyl ester
• ethyl 2-[(3-fluorophenyl)amino]-1,3-thiazole-4-carboxylate
• 2-(3-Fluoro-phenylamino)-thiazole-4-carboxylic acid ethyl ester
• CS-0361353
• 886498-64-2
• Ethyl2-((3-fluorophenyl)amino)thiazole-4-carboxylate
• MFCD07368987
• MS-9479
• CHEMBL3594021
• AKOS017560083

• MDL： MFCD07368987
• Inchi： 1S/C12H11FN2O2S/c1-2-17-11(16)10-7-18-12(15-10)14-9-5-3-4-8(13)6-9/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： HUVMSWLNUJPOOI-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1NC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 266.05252693g/mol
• Monoisotopic Mass: 266.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.5

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: 116-118°C
• Boiling Point: 376.2±48.0 °C at 760 mmHg
• Flash Point: 89.5±23.2 °C

2-(3-Fluorophenylamino)-thiazole-4-carboxylic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃